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Compound of Interest

Compound Name: 2-Chloroethyl thiocyanate

CAS No.: 928-57-4

Cat. No.: B1593762

Get Quote

Title: Technical Monograph: 2-Chloroethyl Thiocyanate – A Bifunctional Synthon for

Heterocyclic Architecture[1]

Executive Summary 2-Chloroethyl thiocyanate (CAS 928-57-4) is a specialized bifunctional

alkylating agent characterized by the presence of a primary alkyl chloride and a thiocyanate

group separated by an ethylene bridge.[1] Its utility in medicinal chemistry stems from its

"chameleon-like" reactivity: it functions as a stable source of the thiocyanate anion, a soft

electrophile, and—crucially—as a masked precursor to 2-chloroethyl isothiocyanate via thermal

rearrangement.[1] This monograph details the physicochemical properties, synthesis, and

mechanistic pathways of 2-chloroethyl thiocyanate, with a focus on its critical role in the

synthesis of 2-aminothiazolines, a privileged scaffold in drug discovery.[1]

Part 1: Physicochemical Profile[1][2]
2-Chloroethyl thiocyanate exhibits a distinct reactivity profile driven by the polarization of the

C-Cl and S-CN bonds.[1] Unlike simple alkyl halides, the thiocyanate group introduces

significant dipole interactions and the potential for linkage isomerism.[1]

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 928-57-4

Molecular Formula C₃H₄ClNS

Molecular Weight 121.59 g/mol

Appearance Colorless to pale yellow liquid
Darkens upon

oxidation/polymerization

Boiling Point 198–203 °C (dec.)[1]
Caution: Thermal

rearrangement occurs near BP

Density 1.284 g/cm³ (25 °C) Denser than water

Refractive Index 1.5140

Solubility
Low in water; Soluble in EtOH,

Et₂O, CHCl₃
Lipophilic character dominates

Stability
Moisture sensitive;

Thermolabile

Isomerizes to isothiocyanate

>100°C

Structural Analysis
The molecule features two electrophilic centers:

C-Cl Carbon: A hard electrophile susceptible to nucleophilic substitution (

).[1]

Thiocyanate Carbon: A soft electrophile.[1] However, the S-CN bond is labile.[1] Upon

heating, the thiocyanate group (

) undergoes a [3,3]-sigmatropic-like rearrangement to the isothiocyanate (

), which is thermodynamically favored in high-temperature regimes for this specific scaffold.
[1]

Part 2: Synthetic Pathways & Production[3]
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The synthesis of 2-chloroethyl thiocyanate is a classic nucleophilic substitution, but process

control is vital to prevent premature isomerization or polymerization.[1]

Protocol: Nucleophilic Substitution
Reagents: 1-Bromo-2-chloroethane, Potassium Thiocyanate (KSCN), Ethanol (95%).[1]

Preparation: Dissolve KSCN (1.1 eq) in ethanol. 1-Bromo-2-chloroethane (1.0 eq) is

preferred over 1,2-dichloroethane due to the higher leaving group ability of bromide (

vs

), ensuring regioselectivity at the bromo-terminus.[1]

Reaction: The mixture is refluxed for 3–5 hours. The reaction is monitored by TLC (silica,

hexane:EtOAc) for the disappearance of the alkyl bromide.[1]

Workup: The precipitated KBr is filtered. The solvent is removed under reduced pressure at

temperatures below 50°C to avoid isomerization.[1]

Purification: Vacuum distillation is possible but risky due to thermal instability.[1] Column

chromatography is preferred for high-purity applications.[1]

Critical Control Point: If the reaction temperature exceeds 80°C for prolonged periods,

significant amounts of 2-chloroethyl isothiocyanate (CAS 6099-88-3) will form.[1] For

applications requiring the thiocyanate specifically, keep processing temperatures low.[1]

Part 3: Chemical Reactivity & Transformations[1][2]
[4][5]
The defining feature of 2-chloroethyl thiocyanate is its ability to access the thiazoline ring

system.[1] This transformation is the primary reason for its inclusion in diverse pharmaceutical

libraries.[1]

The Isomerization-Cyclization Pathway
While 2-chloroethyl thiocyanate can react directly, it most often serves as a precursor to 2-

chloroethyl isothiocyanate.[1] When treated with primary amines, the isothiocyanate
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intermediate is trapped to form a thiourea, which then spontaneously cyclizes.[1]

Mechanism:

Isomerization: Thermal equilibrium shifts towards Cl-CH₂-CH₂-NCS.[1]

Addition: A primary amine (

) attacks the central carbon of the isothiocyanate (

) to form a transient thiourea.[1]

Cyclization: The sulfur atom of the thiourea acts as an internal nucleophile, displacing the

terminal chloride (intramolecular

) to close the 5-membered ring.[1]

Result: Formation of a 2-amino-2-thiazoline salt.
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Thermal
Rearrangement
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Derivative

Intramolecular
Cyclization (-HCl)

Click to download full resolution via product page

Figure 1: The reaction cascade from 2-chloroethyl thiocyanate to 2-aminothiazoline scaffolds.

Heterocycle Synthesis Applications
This pathway is utilized to synthesize radioprotective agents (e.g., derivatives of 2-

aminoethylisothiouronium) and antihypertensive agents (clonidine analogs).[1]

Reaction with Phenols/Thiols: Under basic conditions, the alkyl chloride reacts preferentially,

yielding 2-(aryloxy)ethyl thiocyanates, which are precursors to antifungal agents like

Fenticlor derivatives.[1]

Oxidation: Treatment with mild oxidants can convert the thiocyanate to a sulfonyl cyanide or

sulfonic acid, though this destroys the bifunctional utility.[1]
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Part 4: Biological Implications & Safety[1][6]
Safety Data Sheet (SDS) Summary:

GHS Classification: Acute Tox. 3 (Oral/Dermal/Inhalation).[1]

Signal Word: DANGER.

Hazard Statements: H301, H311, H331 (Toxic if swallowed, in contact with skin, or inhaled).

[1]

Toxicological Mechanism:

Alkylating Potential: As a nitrogen mustard analog (half-mustard), it can alkylate

DNA/proteins, though less aggressively than bis(2-chloroethyl)sulfide.[1]

Cyanide Release: Metabolic hydrolysis by glutathione S-transferases or hepatic enzymes

can release free cyanide (

) or thiocyanate (

) ions.[1] While thiocyanate is less toxic, high loads can cause "thiocyanate intoxication"
(confusion, psychosis, ataxia).[1]

Handling Protocol:

Engineering Controls: Use only in a Class II Biosafety Cabinet or chemical fume hood with

high-efficiency filtration.

Decontamination: Spills should be treated with an aqueous solution of sodium hypochlorite

(bleach) and sodium hydroxide to oxidize the sulfur and neutralize the cyanide potential.[1]

Part 5: Applications in Medicinal Chemistry[1][2][4]
2-Chloroethyl thiocyanate is a "linchpin" reagent for constructing sulfur-nitrogen heterocycles.

[1]

Table 2: Key Synthetic Applications
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Target Scaffold Reaction Partner Mechanism
Drug/Bioactive
Examples

2-Amino-2-thiazoline
Primary Amines (

)
Addition-Cyclization

Xylazine (analogs),

Riluzole (precursors)

Imidazolidine-2-thione Diamines Double substitution Antithyroid agents

Thiazolidin-2-one Acid Hydrolysis Hydrolysis-Cyclization
Glitazones (related

pathway)

Thioethers
Thiolates (

)

Nucleophilic

Substitution

Linker chemistry in

ADCs

Case Study: Thiazoline Synthesis In the development of novel histamine H2-receptor

antagonists, researchers utilize 2-chloroethyl isothiocyanate (derived from the thiocyanate) to

introduce the thiazoline ring, which mimics the imidazole ring of histamine but with altered

lipophilicity and metabolic stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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